Cas no 1209186-67-3 (1-(4-butylcyclohexyl)methanamine hydrochloride)

1-(4-Butylcyclohexyl)methanamine hydrochloride is a cyclohexylamine derivative with a butyl substituent at the para position, presented as its stable hydrochloride salt. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural features, which include a cyclohexyl backbone and a primary amine functional group. The hydrochloride form enhances solubility and handling properties, making it suitable for further derivatization or as an intermediate in the synthesis of more complex molecules. Its well-defined crystalline structure ensures consistent purity and reactivity, supporting applications in medicinal chemistry and material science. The butyl chain may influence lipophilicity, potentially impacting bioavailability in drug development contexts.
1-(4-butylcyclohexyl)methanamine hydrochloride structure
1209186-67-3 structure
Product Name:1-(4-butylcyclohexyl)methanamine hydrochloride
CAS No:1209186-67-3
MF:C11H24ClN
MW:205.76796245575
CID:4577741
Update Time:2025-10-31

1-(4-butylcyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-Butylcyclohexyl)methanamine Hydrochloride
    • 1-(4-butylcyclohexyl)methanamine hydrochloride
    • Inchi: 1S/C11H23N.ClH/c1-2-3-4-10-5-7-11(9-12)8-6-10;/h10-11H,2-9,12H2,1H3;1H
    • InChI Key: CWIAHIJNEQIELJ-UHFFFAOYSA-N
    • SMILES: C(C1CCC(CN)CC1)CCC.Cl

1-(4-butylcyclohexyl)methanamine hydrochloride Security Information

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Additional information on 1-(4-butylcyclohexyl)methanamine hydrochloride

Introduction to 1-(4-butylcyclohexyl)methanamine Hydrochloride (CAS No. 1209186-67-3)

1-(4-butylcyclohexyl)methanamine hydrochloride, also known by its CAS registry number CAS No. 1209186-67-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of methanamine, with a substituted cyclohexane ring containing a butyl group at the 4-position. The hydrochloride salt form indicates that it is commonly used in its protonated form, which may enhance its solubility and stability under certain conditions.

The structure of 1-(4-butylcyclohexyl)methanamine hydrochloride consists of a cyclohexane ring substituted with a butyl group at the fourth position and an amino group (NH2) attached to the first carbon of the ring. The presence of the butyl group introduces steric bulk and may influence the compound's physical properties, such as melting point and solubility. The amino group can participate in various chemical reactions, making this compound versatile in synthetic applications.

Recent studies have highlighted the potential of 1-(4-butylcyclohexyl)methanamine hydrochloride in drug discovery and development. Its unique structure allows for interactions with biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer.

In terms of synthesis, 1-(4-butylcyclohexyl)methanamine hydrochloride can be prepared through various routes, including nucleophilic substitution and reduction reactions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and solvent selection, is crucial to ensure high yields and minimize side reactions.

The application of CAS No. 1209186-67-3 extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has been investigated for use in catalysis and sensor development. Additionally, its amphiprotic nature makes it a candidate for surfactant applications, where it can stabilize emulsions or act as a wetting agent.

From an environmental perspective, understanding the degradation pathways of 1-(4-butylcyclohexyl)methanamine hydrochloride is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation, releasing CO2 and water as primary byproducts. However, further research is needed to evaluate its persistence in different environmental compartments and potential toxicity to aquatic organisms.

In conclusion, 1-(4-butylcyclohexyl)methanamine hydrochloride (CAS No. 1209186-67-3) is a multifaceted compound with promising applications across diverse scientific disciplines. Its structural features, reactivity, and potential biological activity make it a valuable tool for researchers seeking innovative solutions in drug development, materials science, and environmental chemistry.

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